Cas no 1805251-95-9 (2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride)

• Product Name: 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride
• CAS No: 1805251-95-9
• MF: C₆H₂BrClF₂N₂O₄S
• MW: 351.509885311127
• CID: 4864777
• Update Time: 2025-05-24

2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2BrClF2N2O4S/c7-5-4(17(8,15)16)3(12(13)14)1-2(11-5)6(9)10/h1,6H
• InChI Key： GCLYXXIHQLQHLK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.4
• Topological Polar Surface Area: 101

Additional information on 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride

2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride (CAS No. 1805251-95-9)

The compound 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride (CAS No. 1805251-95-9) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, a nitro group, and a sulfonyl chloride moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and syntheses.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl chlorides as reactive intermediates in the construction of sulfonamides, sulfonates, and other sulfur-containing compounds. The presence of the sulfonyl chloride group in 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride renders it particularly valuable for nucleophilic substitution reactions. These reactions are pivotal in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The pyridine ring in this compound serves as a rigid and electron-deficient aromatic system, which enhances the reactivity of the sulfonyl chloride group. Additionally, the bromine and nitro groups act as strong electron-withdrawing substituents, further stabilizing the molecule and influencing its reactivity. The difluoromethyl group, on the other hand, introduces steric hindrance and modulates the electronic properties of the molecule, making it suitable for specific applications in asymmetric synthesis.

Recent studies have demonstrated that 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride can be employed as an efficient precursor for the synthesis of bioactive compounds. For instance, researchers have utilized this compound to construct sulfonamide derivatives with potential anti-inflammatory and anticancer activities. The ease of substitution at the sulfonyl chloride position allows for rapid diversification of the molecule, enabling the exploration of a wide range of biological activities.

In terms of synthesis, this compound is typically prepared via multi-step processes involving chlorosulfonation of appropriately substituted pyridines. The introduction of bromine and nitro groups is achieved through electrophilic substitution reactions under controlled conditions. The incorporation of the difluoromethyl group requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions.

The unique combination of functional groups in 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride makes it an attractive candidate for use in cross-coupling reactions. For example, coupling with arylboronic acids or organometallic reagents can lead to the formation of biaryl structures with potential applications in electronics and optoelectronics.

Furthermore, this compound has shown promise in catalytic applications. The sulfonyl chloride group can act as a leaving group in transition-metal-catalyzed transformations, facilitating the formation of complex molecular architectures. Recent research has explored its use in palladium-catalyzed coupling reactions, where it serves as a versatile substrate for constructing heterocyclic frameworks.

In conclusion, 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonyl chloride (CAS No. 1805251-95-9) is a multifaceted compound with extensive potential in chemical synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with diverse functionalities.